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Compound of Interest

Compound Name: Biotin-PEG8-NHS ester

Cat. No.: B1450398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of Biotin-
PEG8-NHS ester stock solutions. Biotin-PEG8-NHS ester is a widely used biotinylation

reagent for labeling proteins, antibodies, and other molecules containing primary amines.[1][2]

[3][4] The N-hydroxysuccinimide (NHS) ester group reacts efficiently with primary amines at a

pH range of 7-9 to form stable amide bonds.[1][4][5] The polyethylene glycol (PEG) spacer

arm, in this case with 8 PEG units, enhances the solubility of the reagent and the resulting

conjugate in aqueous solutions and reduces steric hindrance.[1][2][5]

Core Applications
Biotin-PEG8-NHS ester is a versatile tool in various life science research and drug

development applications, including:

Bioconjugation and Labeling: Covalently attaching biotin to proteins, peptides, and other

biomolecules.[2]

Immunoassays: Development of biotinylated probes for techniques like ELISA, leveraging

the high-affinity interaction between biotin and streptavidin for signal amplification.[2]

Affinity Chromatography: Immobilization of biotin-tagged molecules onto streptavidin-coated

surfaces for purification.[2]
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Cellular Imaging: Labeling and tracking of biomolecules in fluorescence microscopy and flow

cytometry.[2]

PROTAC Development: Used as a PEG-based linker in the synthesis of Proteolysis

Targeting Chimeras (PROTACs).[6]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation and

storage of Biotin-PEG8-NHS ester stock solutions.
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Parameter Recommended Value Notes

Molecular Weight 764.88 g/mol [7][8]

Stock Solution Solvent

Anhydrous Dimethyl Sulfoxide

(DMSO) or Dimethylformamide

(DMF)

NHS esters are highly

sensitive to moisture and will

hydrolyze in aqueous

solutions.[9][10][11] Always

use high-quality, anhydrous

solvents.

Stock Solution Concentration 1-10 mg/mL or 10 mM

The optimal concentration may

vary depending on the specific

application and the

concentration of the molecule

to be labeled.[9][10]

Reagent Storage (Solid)
-20°C with desiccant,

protected from light

Proper storage is crucial to

maintain the reactivity of the

NHS ester.[4][5][7][11]

Stock Solution Storage
Prepare fresh for each use.

Avoid long-term storage.

The NHS ester moiety readily

hydrolyzes, leading to a loss of

reactivity.[10][11][12] If short-

term storage is necessary,

store at < -15°C for less than

two weeks.[13]

Reaction pH 7.0 - 9.0

The reaction between the NHS

ester and primary amines is

most efficient in this pH range.

[1][4][5][12]

Experimental Protocol: Preparation of Biotin-PEG8-
NHS Ester Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Biotin-PEG8-NHS ester
in anhydrous DMSO.
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Materials
Biotin-PEG8-NHS ester (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile, disposable pipette tips

Vortex mixer

Equipment
Analytical balance

Fume hood

Procedure
Equilibrate the Reagent: Before opening, allow the vial of Biotin-PEG8-NHS ester to warm

to room temperature.[10][11][12] This prevents moisture from condensing on the reagent,

which can cause hydrolysis.

Weigh the Reagent: In a fume hood, carefully weigh the desired amount of Biotin-PEG8-
NHS ester. For a 10 mM stock solution, you will need approximately 7.65 mg per 1 mL of

solvent.

Dissolve in Anhydrous Solvent: Transfer the weighed Biotin-PEG8-NHS ester to a clean,

dry microcentrifuge tube. Add the calculated volume of anhydrous DMSO.

Mix Thoroughly: Vortex the tube until the reagent is completely dissolved. Ensure there are

no visible solid particles.

Immediate Use: The stock solution should be used immediately for the labeling reaction.[9]

[10][11][12] Do not prepare stock solutions for long-term storage.

Important Considerations
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Moisture Sensitivity: NHS esters are highly susceptible to hydrolysis.[9][10][11] Always use

anhydrous solvents and handle the reagent and stock solution in a dry environment.

Buffer Compatibility: Avoid using buffers that contain primary amines, such as Tris or glycine,

as they will compete with the target molecule for reaction with the NHS ester.[9][10][11]

Phosphate-buffered saline (PBS) at a pH between 7.2 and 8.5 is a commonly used reaction

buffer.[9]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the Biotin-PEG8-NHS ester stock

solution and its subsequent use in a typical bioconjugation reaction.
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Workflow for Biotin-PEG8-NHS Ester Stock Solution Preparation and Use

Stock Solution Preparation

Bioconjugation Reaction
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Caption: Workflow for preparing and using Biotin-PEG8-NHS ester.
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Signaling Pathway: Biotin-Streptavidin Interaction
This diagram illustrates the fundamental principle of biotin-streptavidin interaction, which is

central to many applications of biotinylated molecules.

Biotin-Streptavidin Interaction

High-Affinity Complex Formation

Biotinylated Molecule
(e.g., Protein-PEG8-Biotin)

Stable Biotin-Streptavidin Complex

High Affinity
Non-covalent Bond

Streptavidin
(or Avidin)

Click to download full resolution via product page

Caption: The strong, specific interaction between biotin and streptavidin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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